molecular formula C14H12N2O7 B8319949 3-Maleimidopropionic anhydride

3-Maleimidopropionic anhydride

Cat. No. B8319949
M. Wt: 320.25 g/mol
InChI Key: FBNVBCFNEBWAKN-UHFFFAOYSA-N
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Description

3-Maleimidopropionic anhydride is a useful research compound. Its molecular formula is C14H12N2O7 and its molecular weight is 320.25 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H12N2O7

Molecular Weight

320.25 g/mol

IUPAC Name

3-(2,5-dioxopyrrol-1-yl)propanoyl 3-(2,5-dioxopyrrol-1-yl)propanoate

InChI

InChI=1S/C14H12N2O7/c17-9-1-2-10(18)15(9)7-5-13(21)23-14(22)6-8-16-11(19)3-4-12(16)20/h1-4H,5-8H2

InChI Key

FBNVBCFNEBWAKN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)N(C1=O)CCC(=O)OC(=O)CCN2C(=O)C=CC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Maleimidopropionic acid (226 mg) was covered with 5 mL of acetic anhydride and the mixture was heated at 130° C. for 3.75 hour, and then aged over night at room temperature. The solution was concentrated to an oil and the NMR spectrum (CDCl3) indicated a mixture of the homoanhydride and the mixed anhydride of acetic and maleimidopropionic acids. The starting acid shows the methylen adjacent to the carbonyl as a triplet centered at 2.68 ppm whereas in the anhydride these resonances appear at 2.81 ppm. Purification was effected by fractional sublimation, first at 70° C. and 0.2 mm and then at 120° C. and 0.2 mm. The latter fraction was removed from the sublimer by dissolving in CDCl3, affording 34 mg of pure homanhydride on evaporation of the solvent. This was recrystallized from CDCl3 and cyclohexane affording material melting at 143°-147° C.
Quantity
226 mg
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Reaction Step One
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5 mL
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